Cas no 2169588-55-8 (benzyl N-2-(chlorosulfonyl)ethoxycarbamate)

• Product Name: benzyl N-2-(chlorosulfonyl)ethoxycarbamate
• CAS No: 2169588-55-8
• MF: C₁₀H₁₂ClNO₅S
• MW: 293.723980903625
• CID: 5902113
• PubChem ID: 165529806
• Update Time: 2025-05-20

benzyl N-2-(chlorosulfonyl)ethoxycarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(chlorosulfonyl)ethoxycarbamate
• EN300-1440436
• 2169588-55-8
• benzyl N-[2-(chlorosulfonyl)ethoxy]carbamate

• Inchi： 1S/C10H12ClNO5S/c11-18(14,15)7-6-17-12-10(13)16-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)
• InChI Key： URNQQWVHMUTBMA-UHFFFAOYSA-N
• SMILES： ClS(CCONC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 293.0124714g/mol
• Monoisotopic Mass: 293.0124714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-2-(chlorosulfonyl)ethoxycarbamate

Comprehensive Analysis of Benzyl N-2-(Chlorosulfonyl)ethoxycarbamate (CAS No. 2169588-55-8)

Benzyl N-2-(chlorosulfonyl)ethoxycarbamate (CAS No. 2169588-55-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and bioconjugation chemistry. Its unique molecular structure, featuring a chlorosulfonyl group and a carbamate linkage, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in peptide modification, drug delivery systems, and proteomics studies.

In recent years, the demand for high-purity chemical reagents like benzyl N-2-(chlorosulfonyl)ethoxycarbamate has surged due to advancements in biotechnology and precision medicine. A trending topic in scientific forums revolves around its application in antibody-drug conjugates (ADCs), a cutting-edge field in oncology research. Users frequently search for "CAS 2169588-55-8 solubility" or "benzyl carbamate derivatives in drug synthesis," highlighting its relevance in modern R&D workflows.

The compound’s reactivity stems from its chlorosulfonyl moiety, which enables efficient crosslinking reactions with amines and hydroxyl groups. This property is critical for designing biocompatible polymers and targeted therapeutics. Laboratories often optimize protocols using "N-2-(chlorosulfonyl)ethoxycarbamate protection strategies" to enhance yield and selectivity, as noted in recent PubMed publications.

From an SEO perspective, queries such as "buy benzyl N-2-(chlorosulfonyl)ethoxycarbamate" or "CAS 2169588-55-8 suppliers" reflect commercial interest. Meanwhile, academic searches like "mechanism of carbamate sulfonylation" underscore its theoretical importance. To address these, we emphasize the compound’s storage conditions (typically under inert gas) and compatibility with green chemistry principles, aligning with the global push for sustainable synthesis.

Innovations in analytical techniques, such as HPLC-MS and NMR spectroscopy, have improved the characterization of benzyl N-2-(chlorosulfonyl)ethoxycarbamate. A 2023 study highlighted its use in post-translational protein labeling, a technique gaining traction in proteome imaging. Such applications resonate with users exploring "fluorescent probes for cellular tracking" or "click chemistry reagents."

Regulatory compliance is another hot topic. While the compound isn’t classified as hazardous under standard guidelines, proper handling protocols are essential due to its reactive functional groups. Discussions on "safe disposal of sulfonyl chlorides" or "carbamate stability in aqueous media" frequently appear in chemical safety databases.

In conclusion, benzyl N-2-(chlorosulfonyl)ethoxycarbamate (CAS No. 2169588-55-8) bridges academic research and industrial applications, driven by its adaptability in biomolecular engineering. As AI and automation reshape chemical discovery, this compound’s role in high-throughput screening and combinatorial chemistry will likely expand, answering the growing demand for tailored molecular tools.